Cas no 2098488-36-7 (Thalidomide-O-amido-C4-N3)

• Product Name: Thalidomide-O-amido-C4-N3
• CAS No: 2098488-36-7
• MF: C₁₉H₂₀N₆O₆
• MW: 428.398703575134
• MDL: MFCD31560486
• CID: 4638419
• Update Time: 2025-06-08

Thalidomide-O-amido-C4-N3 Chemical and Physical Properties

Names and Identifiers

• Thalidomide-O-amido-C4-N3
• Azido-Thalidomide
• N-(4-Azidobutyl)-2-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]oxy]acetamide
• N-(4-Azidobutyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide
• Thalidomide 4'-oxyacetamide-alkylC4-azide
• BCP31483
• YID48836
• Thalidomide-O-amido-C4-N3;Azido-Thalidomide
• N-(4-azidobutyl)-2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoi

• MDL： MFCD31560486
• Inchi： 1S/C19H20N6O6/c20-24-22-9-2-1-8-21-15(27)10-31-13-5-3-4-11-16(13)19(30)25(18(11)29)12-6-7-14(26)23-17(12)28/h3-5,12H,1-2,6-10H2,(H,21,27)(H,23,26,28)
• InChI Key： USWFAZSQVLTHHA-UHFFFAOYSA-N
• SMILES： O(CC(NCCCCN=[N+]=[N-])=O)C1=CC=CC2C(N(C(C=21)=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 810
• XLogP3: 1.1
• Topological Polar Surface Area: 136

Thalidomide-O-amido-C4-N3 Security Information

• Storage Condition：4°C, stored under nitrogen

Additional information on Thalidomide-O-amido-C4-N3

Thalidomide-O-amido-C4-N3: A Comprehensive Overview of Its Chemical Profile and Emerging Applications

Thalidomide-O-amido-C4-N3, a derivative of the well-known compound with the CAS number 2098488-36-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The O-amido-C4-N3 moiety introduces a novel chemical scaffold that enhances its biological activity, making it a promising candidate for further research and development.

The chemical structure of Thalidomide-O-amido-C4-N3 is characterized by a modified thalidomide backbone, which retains key pharmacophoric elements responsible for its biological effects while incorporating functional groups that modulate its pharmacokinetic properties. This modification has been strategically designed to improve solubility, bioavailability, and target specificity, thereby addressing some of the limitations associated with its parent compound.

Recent studies have highlighted the potential of Thalidomide-O-amido-C4-N3 in various therapeutic areas, particularly in immunomodulation and anti-inflammatory treatments. The compound has shown remarkable efficacy in preclinical models for conditions such as rheumatoid arthritis and chronic inflammatory disorders. Its ability to modulate immune responses by inhibiting pro-inflammatory cytokines and enhancing regulatory T-cell activity makes it a compelling candidate for clinical trials.

The synthesis of Thalidomide-O-amido-C4-N3 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and protecting group strategies, have been employed to optimize the synthetic route. These techniques not only enhance the efficiency of production but also minimize unwanted byproducts, ensuring the final product meets stringent quality standards.

One of the most intriguing aspects of Thalidomide-O-amido-C4-N3 is its potential role in oncology research. Preliminary findings suggest that the compound exhibits antitumor properties by interfering with tumor growth and angiogenesis. Its mechanism of action involves multiple pathways, including inhibition of vascular endothelial growth factor (VEGF) and modulation of microenvironmental factors that support tumor progression. These findings have opened new avenues for exploring its therapeutic potential in cancer treatment.

In addition to its biological activities, Thalidomide-O-amido-C4-N3 has demonstrated promising pharmacokinetic properties. Studies indicate that it exhibits favorable oral bioavailability and prolonged half-life, which could reduce the frequency of dosing required for therapeutic efficacy. This characteristic is particularly advantageous for patients who require long-term treatment, as it enhances compliance and reduces the burden of medication management.

The safety profile of Thalidomide-O-amido-C4-N3 is another critical area of investigation. While thalidomide is known for its teratogenic effects, modifications such as the introduction of the O-amido-C4-N3 group have been designed to mitigate these risks. Preliminary toxicological studies have shown that Thalidomide-O-amido-C4-N3 exhibits lower toxicity compared to its parent compound, with minimal adverse effects observed at therapeutic doses.

Future research directions for Thalidomide-O-amido-C4-N3 include exploring its potential in combination therapies with other drugs to enhance therapeutic outcomes. Additionally, investigating its role in neurodegenerative diseases and infectious disorders is an area ripe for exploration. The compound's ability to modulate immune responses suggests that it may have applications in treating conditions such as multiple sclerosis and autoimmune diseases.

The development of Thalidomide-O-amido-C4-N3 underscores the importance of structural modifications in pharmaceutical chemistry. By fine-tuning the chemical structure, researchers can enhance biological activity while minimizing side effects. This approach exemplifies the evolving landscape of drug discovery, where innovative strategies are being employed to develop safer and more effective therapeutic agents.

In conclusion, Thalidomide-O-amido-C4-N3 represents a significant advancement in pharmaceutical chemistry with diverse therapeutic applications. Its unique chemical structure, combined with promising preclinical findings, positions it as a valuable compound for further research and development. As our understanding of its mechanisms of action continues to grow, so too will its potential to address unmet medical needs across multiple disease areas.